Cas no 1279034-23-9 (Quinaprilat-d)

• Product Name: Quinaprilat-d
• CAS No: 1279034-23-9
• MF: C₂₃H₂₆N₂O₅
• MW: 415.493754863739
• CID: 1061233
• PubChem ID: 45040315
• Update Time: 2025-04-20

Quinaprilat-d Chemical and Physical Properties

Names and Identifiers

• Quinaprilat-d5
• (3S)-2-[(2S)-2-[[(1S)-1-carboxy-3-(2,3,4,5,6-pentadeuteriophenyl)propyl]amino]propanoyl]-3,4-dihydro-1H-isoquinoline-3-carboxylic acid
• Accuprin-d5
• CI-928-d5
• Quinaprilat-d
• CS-0200809
• HY-127026S
• (3S)-2-{N-[(1S)-1-Carboxy-3-(~2~H_5_)phenylpropyl]-L-alanyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• 1279034-23-9
• DTXSID60662183
• MS-27217
• (3S)-2-[(2S)-2-[[(1S)-1-Carboxy-(3-phenyl-d5)propyl]amino]-1-oxopropyl]-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic Acid

• Inchi： 1S/C23H26N2O5/c1-15(24-19(22(27)28)12-11-16-7-3-2-4-8-16)21(26)25-14-18-10-6-5-9-17(18)13-20(25)23(29)30/h2-10,15,19-20,24H,11-14H2,1H3,(H,27,28)(H,29,30)/t15-,19-,20-/m0/s1/i2D,3D,4D,7D,8D
• InChI Key： FLSLEGPOVLMJMN-KKQRNKNXSA-N
• SMILES： O=C([C@H](C)N[C@H](C(=O)O)CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])N1CC2C=CC=CC=2C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 415.21600
• Monoisotopic Mass: 415.21555566g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Melting Point: 166-1680C
• PSA: 106.94000
• LogP: 2.41740